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Compound of Interest

Compound Name:
Dimethyl aminomalonate

hydrochloride

Cat. No.: B095070 Get Quote

Dimethyl aminomalonate hydrochloride is a highly valuable and versatile building block in

modern organic synthesis. It serves as a compact and efficient precursor for introducing the α-

amino acid framework, a motif of paramount importance in medicinal chemistry and drug

development. As the hydrochloride salt, the compound exhibits enhanced stability and

improved handling characteristics compared to its free base form, making it a reliable reagent

in multi-step synthetic campaigns. Its dual functionality, comprising a nucleophilic amino group

and two electrophilic ester moieties, allows for a diverse range of chemical transformations.

This guide offers a comprehensive overview of its core physical and chemical properties,

reactivity, and practical applications, providing researchers and drug development

professionals with the technical insights required for its effective utilization.

Part 1: Core Physicochemical and Structural
Properties
A thorough understanding of a reagent's fundamental properties is critical for its successful

application in synthesis, informing choices regarding solvents, reaction conditions, and

purification strategies.
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The compound consists of a central carbon atom bonded to an amino group, and two methyl

ester groups. The hydrochloride salt form protonates the amino group, enhancing its stability.
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Dimethyl Aminomalonate
Hydrochloride

N-Acylation

 RCOCl,
 Base

Reductive Amination

 RCHO,
 NaBH₃CN

Cyclocondensation

 Urea or
 Isocyanate

Ester Hydrolysis
& Decarboxylation

 1. Base/Acid
 2. Heat

N-Acyl Derivatives Substituted Amino Esters Heterocycles
(e.g., Hydantoins) α-Amino Acids
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Reactants:
- Diethyl Isonitrosomalonate

- Pd/C Catalyst
- Solvent (Ethanol/EtOAc)

- Dehydrating Agent (MgSO₄)

Catalytic Hydrogenation
(Parr Shaker, H₂ @ 20-50 psi)

Filtration
(Remove Catalyst and MgSO₄)

Solvent Removal
(Rotary Evaporation, <50°C)

Precipitation
(Dissolve in dry ether,

cool, bubble dry HCl gas)

Product Isolation
(Suction filtration, wash with ether)

Drying
(Vacuum oven)

Final Product:
Diethyl Aminomalonate HCl

(White Crystalline Solid)
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To cite this document: BenchChem. [Introduction: The Strategic Importance of Dimethyl
Aminomalonate Hydrochloride in Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095070#dimethyl-aminomalonate-hydrochloride-
physical-and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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